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Compound of Interest

Compound Name: Octanoyl chloride

Cat. No.: B048242 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Octanoyl chloride, also known as capryloyl chloride, is a highly reactive acyl chloride that

serves as a crucial building block in the synthesis of a wide array of pharmaceutical

intermediates and active pharmaceutical ingredients (APIs).[1][2][3] Its versatile chemical

nature allows for the introduction of an eight-carbon acyl chain into various molecular scaffolds,

a modification that can significantly influence the lipophilicity, bioavailability, and therapeutic

efficacy of drug candidates. This technical guide provides a comprehensive overview of the

applications of octanoyl chloride in pharmaceutical synthesis, complete with physicochemical

data, key reaction protocols, and insights into the biological relevance of the resulting

molecules.

Physicochemical Properties of Octanoyl Chloride
A thorough understanding of the physical and chemical properties of octanoyl chloride is

essential for its safe handling and effective use in synthesis.
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Property Value Reference(s)

Molecular Formula C₈H₁₅ClO [2]

Molecular Weight 162.66 g/mol [2]

Appearance Colorless to light yellow liquid [2]

Odor Pungent [2]

Density 0.95 g/cm³ at 20 °C [1]

Melting Point -63 °C [1]

Boiling Point 195-197 °C [3]

Flash Point 82 °C (closed cup) [1]

Solubility

Soluble in common organic

solvents (e.g., acetone,

chloroform, toluene, THF)

[1]

Reactivity
Reacts vigorously with water,

alcohols, and amines
[4]

Key Applications in the Synthesis of Pharmaceutical
Intermediates
Octanoyl chloride's reactivity is primarily exploited in acylation reactions, where it readily

reacts with nucleophiles such as alcohols, amines, and aromatic compounds.

Friedel-Crafts Acylation
The Friedel-Crafts acylation is a powerful method for forming carbon-carbon bonds by

introducing an acyl group onto an aromatic ring. Octanoyl chloride is a common reagent in

this reaction for the synthesis of aryl ketones, which are precursors to various pharmaceuticals.

Experimental Protocol: Synthesis of n-Octanophenone

A notable example is the synthesis of n-octanophenone, an intermediate in the preparation of

other pharmaceutical compounds.
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Reaction: Benzene is reacted with octanoyl chloride in the presence of a Lewis acid

catalyst, typically aluminum chloride (AlCl₃).

Reaction Conditions: The reaction is generally carried out at a temperature range of -10 °C

to 35 °C.

Yield and Purity: This reaction has been reported to yield n-octanophenone at 93% with a

purity of over 99.0% as determined by Gas Chromatography (GC).[5]

Logical Relationship: Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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